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Compound of Interest

Compound Name: Coclauril

Cat. No.: B1180272 Get Quote

Note on Terminology: The term "Coclauril" appears to be a likely misspelling of Coclaurine, a

naturally occurring benzylisoquinoline alkaloid. These application notes, therefore, focus on the

analytical methods for Coclaurine.

Introduction
Coclaurine is a benzylisoquinoline alkaloid found in various plant species. It serves as a crucial

intermediate in the biosynthesis of other alkaloids.[1] Emerging research has highlighted its

potential pharmacological activities, including its role as a nicotinic acetylcholine receptor

(nAChR) antagonist and its potential anti-inflammatory and anticancer properties.[1][2][3]

Specifically, Coclaurine has been shown to sensitize non-small cell lung cancer cells to

cisplatin by downregulating the EFHD2-related NOX4-ABCC1 signaling pathway.[4] Given its

therapeutic potential, robust and reliable analytical methods are essential for its quantification

in complex biological matrices to support pharmacokinetic, toxicokinetic, and drug metabolism

studies.

This document provides detailed protocols for the quantification of Coclaurine in human plasma

using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).
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Two primary methods are presented for the quantification of Coclaurine in human plasma: a

highly sensitive and specific LC-MS/MS method suitable for low concentration levels, and a

more accessible HPLC-UV method for higher concentration ranges.

Method 1: LC-MS/MS for High-Sensitivity Quantification
This method offers high selectivity and sensitivity, making it ideal for pharmacokinetic studies

where low concentrations of the analyte are expected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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